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Abstract
4-Methoxylonchocarpin, a naturally occurring chalcone, has garnered significant interest

within the scientific community for its diverse biological activities, including notable anti-

inflammatory and cytotoxic properties. This technical guide provides a comprehensive overview

of the discovery, structural characterization, and biological evaluation of 4-
Methoxylonchocarpin. Detailed experimental protocols for its isolation and key biological

assays are presented, alongside a compilation of its quantitative biological data. Furthermore,

this guide illustrates the known signaling pathways modulated by 4-Methoxylonchocarpin,

offering valuable insights for researchers in natural product chemistry, pharmacology, and drug

discovery.

Introduction
4-Methoxylonchocarpin, with the systematic IUPAC name (E)-1-(5-hydroxy-2,2-

dimethylchromen-6-yl)-3-(4-methoxyphenyl)prop-2-en-1-one, is a prenylated chalcone found in

various plant species. Chalcones, a class of open-chain flavonoids, are recognized for their

broad spectrum of pharmacological effects. The unique structural features of 4-
Methoxylonchocarpin, including a chromene ring and a methoxy-substituted phenyl ring,

contribute to its distinct biological profile. This document aims to be a centralized resource for
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scientific professionals, detailing the foundational knowledge and experimental methodologies

related to this promising bioactive compound.

Discovery and Natural Occurrence
4-Methoxylonchocarpin has been isolated from several plant species, indicating its

distribution across different genera. Its presence has been reported in the seeds of Millettia

pachycarpa, a plant used in traditional Chinese medicine.[1] Additionally, it has been identified

as a constituent of Dorstenia mannii, Lonchocarpus bussei, and the roots of Abrus precatorius.

The repeated isolation of 4-Methoxylonchocarpin from various medicinal plants underscores

its potential as a valuable natural product for further investigation.

Physicochemical and Spectroscopic
Characterization
The structural elucidation of 4-Methoxylonchocarpin has been accomplished through a

combination of spectroscopic techniques.

Table 1: Physicochemical Properties of 4-Methoxylonchocarpin

Property Value Source

IUPAC Name

(E)-1-(5-hydroxy-2,2-

dimethylchromen-6-yl)-3-(4-

methoxyphenyl)prop-2-en-1-

one

PubChem

CAS Number 51589-67-4 PubChem

Molecular Formula C₂₁H₂₀O₄ PubChem

Molecular Weight 336.38 g/mol PubChem

Nuclear Magnetic Resonance (NMR) Spectroscopy
The structural backbone of 4-Methoxylonchocarpin has been unequivocally established

through ¹H and ¹³C NMR spectroscopy.
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Table 2: ¹H and ¹³C NMR Spectroscopic Data for 4-Methoxylonchocarpin (in CDCl₃)

Position ¹³C (δ, ppm) ¹H (δ, ppm, J in Hz)

2 77.3 -

3 128.0 6.70 (d, 10.0)

4 116.8 5.64 (d, 10.0)

4a 113.5 -

5 156.0 -

6 104.5 6.40 (s)

7 158.0 -

8 106.0 -

8a 113.0 -

C=O 192.5 -

α 125.3 7.57 (d, 13.6)

β 141.3 7.64 (d, 13.6)

1' 128.4 -

2', 6' 129.8 7.56 (d, 8.0)

3', 5' 114.4 6.93 (d, 8.0)

4' 161.1 -

2-CH₃ 28.2 1.45 (s)

4'-OCH₃ 55.4 3.84 (s)

Data adapted from Ye et al., 2012.[1]

Biological Activities and Mechanisms of Action
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4-Methoxylonchocarpin exhibits a range of biological activities, with its anti-inflammatory and

cytotoxic effects being the most extensively studied.

Anti-inflammatory Activity
4-Methoxylonchocarpin has been shown to possess potent anti-inflammatory properties. A

key mechanism of its action involves the inhibition of the Toll-like receptor 4 (TLR4) signaling

pathway.
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Inhibition of the TLR4 signaling pathway by 4-Methoxylonchocarpin.

4-Methoxylonchocarpin has been demonstrated to inhibit the binding of lipopolysaccharide

(LPS) to the TLR4/MD-2 complex on the surface of macrophages. This initial blockade

prevents the downstream recruitment of adaptor proteins such as MyD88, ultimately leading to

the suppression of NF-κB activation and the reduced production of pro-inflammatory cytokines

like TNF-α and IL-6.

Cytotoxic Activity
4-Methoxylonchocarpin has demonstrated moderate cytotoxic activity against a panel of

human cancer cell lines.

Table 3: Cytotoxic Activity of 4-Methoxylonchocarpin (IC₅₀ in µM)
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Cell Line Cancer Type IC₅₀ (µM) Source

HepG2
Hepatocellular

Carcinoma
> 40 Ye et al., 2012[1]

C26 Colon Carcinoma > 40 Ye et al., 2012[1]

LL2
Lewis Lung

Carcinoma
> 40 Ye et al., 2012[1]

B16 Melanoma > 40 Ye et al., 2012[1]

While the precise molecular mechanism of its cytotoxic action is still under investigation, many

chalcones are known to induce apoptosis in cancer cells through various pathways, including

the modulation of Bcl-2 family proteins and the activation of caspases. Further research is

warranted to elucidate the specific signaling cascades affected by 4-Methoxylonchocarpin in

cancer cells.

Experimental Protocols
Isolation of 4-Methoxylonchocarpin from Millettia
pachycarpa
The following is a representative protocol for the isolation of 4-Methoxylonchocarpin.
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Dried and powdered seeds of
Millettia pachycarpa

Extraction with 95% Ethanol
at room temperature

Concentration under
reduced pressure

Partitioning between
Ethyl Acetate and Water

Ethyl Acetate Fraction

Silica Gel Column Chromatography
(Petroleum ether-Acetone gradient)

Collection of Fractions

Sephadex LH-20 Column Chromatography
(CHCl₃-MeOH, 1:1)

Preparative TLC
(Petroleum ether-Acetone)

Pure 4-Methoxylonchocarpin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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